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For researchers, selecting the appropriate type of review is the critical first step. The table below summarizes

the common review types, their purposes, and key characteristics [1].

Review Type Primary Purpose Methodological Approach Typical Output

Narrative
Review

Provides a broad, thematic
summary of a topic.

May not have a structured search
process; often exploratory.

Thematic summary
and interpretation.

Scoping
Review

Maps the existing evidence
and identifies knowledge

gaps, especially for
emerging topics.

Systematic search; may not
include formal quality appraisal of

studies.

Descriptive
summary and

evidence map.

Systematic
Review

Answers a specific
research question by

synthesizing all relevant
high-quality evidence.

Rigorous, pre-defined protocol
with systematic search, inclusion

criteria, and quality appraisal [2]
[1].

Synthesis of
findings (narrative

or statistical).

Meta-
Analysis

Quantifies the strength of
evidence and provides a

combined effect size.

A subset of systematic reviews
that uses statistical methods to

combine data from multiple
studies [1].

Pooled effect size
and statistical

summary.

The PRISMA 2020 Guideline for Systematic Reviews
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For Systematic Reviews, the PRISMA (Preferred Reporting Items for Systematic Reviews and Meta-

Analyses) 2020 statement is the definitive reporting guideline [2]. Its purpose is to ensure a transparent,

complete, and accurate account of the review process [2]. The following workflow details its key phases,

visualized in the diagram below.
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Start: Identify Research Question

Identification
Search databases & other sources

Records identified
from databases (n=?)

Records identified
from other sources (n=?)

Screening
Title/Abstract screening

Records screened (n=?)

Eligibility
Full-text assessment

Reports sought for retrieval (n=?)

Duplicate records removed (n=?)

Records excluded (n=?)

Reports not retrieved (n=?)

Reports assessed
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Included
Final studies for synthesis

for eligibility (n=?)

Reports excluded, with reasons (n=?)

Click to download full resolution via product page

Systematic review process from identification to inclusion of studies [3] [4].

Detailed Methodologies: The Experimental Protocol

A robust methodology is the foundation of any credible review. This involves creating a detailed protocol

before beginning the review itself.

Developing the Review Protocol

The protocol is a recipe that should be sufficiently thorough for another researcher to replicate the process

exactly [5]. Key sections include [5] [6]:

Eligibility Criteria: Precisely define the inclusion and exclusion criteria for studies (e.g., PICO
criteria: Population, Intervention, Comparator, Outcome).

Search Strategy: Specify all databases (e.g., PubMed, Embase), registers, and other sources to be
searched. Document the full search string, including all keywords and filters [2].

Selection Process: Describe the methods used to decide which studies meet the inclusion criteria,
including the number of reviewers and process for resolving disagreements [2].

Data Extraction Plan: Define the data to be collected from each study (e.g., study design, participant
characteristics, outcomes).

Risk of Bias Assessment: Specify the tools that will be used to appraise the methodological quality
of the included studies (e.g., Cochrane Risk of Bias tool) [2].

The Data Screening and Extraction Workflow

After searches are complete, a rigorous screening process follows the PRISMA flow. The diagram below

illustrates the critical steps for evaluating retrieved reports.
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 NoAre relevant outcomes
measured and reported?
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Is the study design
within scope?
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Include for Data Extraction

 Yes
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Decision process for screening and eligibility of individual studies.

Tools for Quality Assessment

Assessing the risk of bias (methodological quality) of included studies is mandatory in a systematic review.

The choice of tool depends on the design of the included studies [2].

Study Design
Recommended
Assessment Tool

Key Domains Assessed

Randomized
Controlled Trials
(RCTs)

Cochrane Risk of
Bias Tool (RoB 2.0)

Randomization process, deviations from intended
interventions, missing outcome data, outcome

measurement, selection of reported result.

Non-Randomized
Studies

ROBINS-I Tool Bias due to confounding, participant selection,

classification of interventions, deviations from intended
interventions, missing data, measurement of outcomes,

selection of reported results.

Systematic
Reviews

ROBIS Tool Study eligibility criteria, identification and selection of

studies, data collection and study appraisal, synthesis
and findings.

A Note on AI in Literature Reviews

Emerging research explores the role of Artificial Intelligence (AI) in supporting systematic reviews. One

study noted that AI can provide valuable support for PRISMA-type reviews, but highlighted limitations,

particularly in its ability to distinguish truth from falsehood and the appropriateness of its interpretations [7].

Therefore, while AI can be a useful tool, its outputs require rigorous verification by human experts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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